Cas no 72207-80-8 (Ethylene glycol diglycidyl ether)

• Product Name: Ethylene glycol diglycidyl ether
• CAS No: 72207-80-8
• MF: C₈H₁₄O₄
• MW: 174.194363117218
• CID: 567857
• PubChem ID: 24871162
• Update Time: 2025-06-11

Ethylene glycol diglycidyl ether Chemical and Physical Properties

Names and Identifiers

• Polyethylene glycol, epichlorohydrin reaction product
• POLY(ETHYLENE GLYCOL) (200) DIGLYCIDYL ETHER
• Poly(ethylene glycol) diglycidyl ether
• (chloromethyl)-oxiran reaction products with polyethylene glycol
• Polyoxyethylene bis(glycidyl ether)
• Ethylene glycol diglycidyl ether
• 1,2-Bis(2,3-epoxypropoxy)ethane
• Glycol diglycidyl ether
• 1,2-Diglycidyloxyethane
• Diglycidylethylene glycol
• Ethylene diglycidyl ether
• 1,2-Bis(glycidyloxy)ethane
• Ethylene glycol bis(glycidyl ether)
• 1,2-bis(oxiran-2-ylmethoxy)ethane
• Denacol EX 811
• Ethylene glycol bis(2,3-epoxypropyl) ether
• Oxirane, 2,2'-[1,2-ethanediylbis(oxymethylene)]bis-
• 1,2-Ethanediol diglycidyl ether
• Ethylenglykoldiglycidylether
• 1,2:9,10-Diepoxy-4,7-dioxadecane
• Eth
• DTXCID2024876
• A852252
• SCHEMBL20094
• DIEPOXY PEG
• Ethylene glycol diglycidyl ether(egdge)
• ethyleneglycol diglycidylether
• 2-([2-(2-Oxiranylmethoxy)ethoxy]methyl)oxirane #
• 2-{[2-(oxiran-2-ylmethoxy)ethoxy]methyl}-oxirane
• STL337062
• EX 810
• 2,2'-(1,2-Ethanediylbis(oxymethylene))bisoxirane
• CAS-2224-15-9
• Oxirane, 2,2'-(1,2-ethanediylbis(oxymethylene))bis-
• NS00020169
• EINECS 218-746-2
• SR-EG
• D78356
• VS-08555
• 2,2'-(Ethylenebis(oxymethylene))bisoxirane
• EGDe
• CCRIS 3752
• NSC54740
• BBL027499
• NCGC00256106-01
• Ethylenglykoldiglycidylether [Czech]
• Tox21_301732
• Epoxide-PEG-Epoxide
• Ethane,2-bis(2,3-epoxypropoxy)-
• 2,2'-(1,2-ETHANEDIYLBIS(OXYMETHYLENE))BIS(OXIRANE)
• 2-{[2-(oxiran-2-ylmethoxy)-ethoxy]methyl}oxirane
• ETHANE, 1,2-BIS(2,3-EPOXYPROPOXY)-
• 2,2'-[ethane-1,2-diylbis(oxymethanediyl)]dioxirane
• 2-[2-(oxiran-2-ylmethoxy)ethoxymethyl]oxirane
• 2224-15-9
• Bis(1,2-epoxypropylether)ethanediol
• 72207-80-8
• F77846
• Poly(oxy-1,2-ethanediyl), a-(oxiranylmethyl)-w-(oxiranylmethoxy)-
• 5R860RS597
• NSC 54740
• Q27262769
• Denacol EX 811 (Salt/Mix)
• NSC-54740
• BRN 0110424
• ethylene glycol bis(2,3-epoxypropyl)ether
• DTXSID4044876
• UNII-5R860RS597
• EO-PEG-EO
• 5-17-03-00022 (Beilstein Handbook Reference)
• MFCD00005142
• DB-045852
• CHEMBL3182506
• DV 1143
• ethyleneglycol bis(2,3-epoxypropyl)ether
• Denacol EX-810
• GLXC-26714
• EPO-PEG1-EPO
• 26403-72-5
• 1,2-bis(2,3-epoxypropoxy)-ethan
• 2-({2-[(oxiran-2-yl)methoxy]ethoxy}methyl)oxirane
• Oxirane,2'-[1,2-ethanediylbis(oxymethylene)]bis-
• 2-{[2-(oxiran-2-ylmethoxy)ethoxy]methyl}oxirane
• AKOS006229848

• MDL： MFCD00130930
• Inchi： 1S/C8H14O4/c1(9-3-7-5-11-7)2-10-4-8-6-12-8/h7-8H,1-6H2
• InChI Key： AOBIOSPNXBMOAT-UHFFFAOYSA-N
• SMILES： O1CC1COCCOCC1CO1

Computed Properties

• Exact Mass: 174.08920892g/mol
• Monoisotopic Mass: 174.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.5
• XLogP3: -0.7

Experimental Properties

• Density: 1.14 g/mL at 25 °C(lit.)
• Melting Point: 57-62 °C
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.482(lit.)

Ethylene glycol diglycidyl ether Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Epoxides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides
• Other Chemical Reagents

Additional information on Ethylene glycol diglycidyl ether

Ethylene glycol diglycidyl ether (CAS No. 72207-80-8): A Versatile Monomer in Modern Chemical Synthesis

Ethylene glycol diglycidyl ether, commonly referred to by its CAS number 72207-80-8, is a highly reactive and versatile chemical compound that has garnered significant attention in the field of polymer chemistry and material science. As a diglycidyl ether derivative, it serves as a crucial monomer in the synthesis of epoxy resins, which are widely employed in industrial applications due to their exceptional adhesion properties, thermal stability, and chemical resistance.

The molecular structure of Ethylene glycol diglycidyl ether consists of two glycidyl groups attached to an ethylene glycol backbone. This configuration imparts a high reactivity, making it an ideal candidate for cross-linking reactions that yield robust and durable polymer networks. The compound's ability to form strong covalent bonds with various functional groups has positioned it as a cornerstone in the development of advanced materials, including coatings, adhesives, and composites.

In recent years, research into Ethylene glycol diglycidyl ether has been particularly focused on its role in the development of high-performance epoxy resins. These resins are increasingly being utilized in aerospace and automotive industries, where lightweight yet strong materials are essential for improving fuel efficiency and reducing environmental impact. The compound's compatibility with other monomers and hardeners allows for the customization of resin properties, enabling researchers to tailor mechanical strength, thermal resistance, and electrical insulation characteristics to specific application requirements.

One of the most compelling aspects of Ethylene glycol diglycidyl ether is its role in bio-based epoxy resin formulations. With growing environmental concerns, there has been a surge in research aimed at developing sustainable alternatives to traditional petroleum-derived polymers. Ethylene glycol diglycidyl ether derived from renewable resources has emerged as a promising candidate for eco-friendly epoxy systems. Studies have demonstrated its effectiveness in replacing conventional bisphenol A (BPA)-based epoxy resins without compromising performance, thereby addressing both industrial needs and ecological concerns.

The compound's reactivity also makes it valuable in the synthesis of novel functional materials. Researchers have explored its use in creating polymers with enhanced properties such as self-healing capabilities, which can extend the lifespan of products by repairing minor damages autonomously. Additionally, its incorporation into conductive polymers has shown potential for applications in flexible electronics and energy storage devices. These advancements highlight the compound's versatility and its pivotal role in pushing the boundaries of material science.

From an industrial perspective, the production and application of Ethylene glycol diglycidyl ether require stringent quality control measures due to its high reactivity. The compound must be handled under controlled conditions to prevent unwanted side reactions that could compromise its efficacy. Manufacturers have developed sophisticated purification techniques to ensure high-purity grades, which are essential for achieving consistent performance in end products.

The safety profile of Ethylene glycol diglycidyl ether is another critical consideration. While it is not classified as a hazardous substance under standard regulations, proper handling protocols must be followed to minimize exposure risks. Personal protective equipment (PPE) such as gloves and goggles is recommended during handling, and adequate ventilation should be maintained to prevent inhalation of any vapors or dust particles.

In conclusion, Ethylene glycol diglycidyl ether (CAS No. 72207-80-8) represents a significant advancement in polymer chemistry with wide-ranging applications across multiple industries. Its unique properties make it indispensable for developing high-performance materials that meet the demands of modern technology while adhering to sustainability principles. As research continues to uncover new possibilities for this versatile monomer, its importance is only expected to grow in the years ahead.